Cas no 2051-65-2 (5-Chloro-2-hydroxybenzenesulfonic acid)

• Product Name: 5-Chloro-2-hydroxybenzenesulfonic acid
• CAS No: 2051-65-2
• MF: C₆H₅ClO₄S
• MW: 208.619499921799
• CID: 821070
• PubChem ID: 517227
• Update Time: 2025-05-20

5-Chloro-2-hydroxybenzenesulfonic acid Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2-hydroxybenzenesulfonic acid
• 5-Chlor-2-hydroxy-benzolsulfonsaeure; 5-chloro-2-hydroxy-benzenesulfonic Acid; AC1LAO85; Benzenesulfonic acid, 5-chloro-2-hydroxy-; KB-245562; 5-chloro-2-hydroxy-benzenesulfonic acid; 4-Chlor-phenol-sulfonsaeure-(2); AG-E-50457; AK126093; 2-hydroxy-5-chlorobenzenesulfonic acid; CTK0J0339; (2,5)-p-Chlorphenol-1-sulfonsaeure; AKOS016013124;

• MDL： MFCD00800961
• Inchi： 1S/C6H5ClO4S/c7-4-1-2-5(8)6(3-4)12(9,10)11/h1-3,8H,(H,9,10,11)
• InChI Key： ASFYHTGWWLFSDZ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)S(=O)(=O)O)O

Computed Properties

• Exact Mass: 207.95975
• Monoisotopic Mass: 207.9597075g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 83Ų

Experimental Properties

• PSA: 74.6

5-Chloro-2-hydroxybenzenesulfonic acid Security Information

• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives

Additional information on 5-Chloro-2-hydroxybenzenesulfonic acid

Introduction to 5-Chloro-2-hydroxybenzenesulfonic Acid (CAS No. 2051-65-2)

5-Chloro-2-hydroxybenzenesulfonic acid (CAS No. 2051-65-2) is a versatile organic compound with significant applications in various fields, including pharmaceuticals, dyes, and intermediates for the synthesis of other compounds. This compound is characterized by its unique chemical structure, which includes a chloro group, a hydroxyl group, and a sulfonic acid group. These functional groups contribute to its reactivity and versatility in chemical reactions.

The molecular formula of 5-Chloro-2-hydroxybenzenesulfonic acid is C₇H₆ClO₄S, and its molecular weight is approximately 213.63 g/mol. The compound is a white crystalline solid at room temperature and is soluble in water, making it suitable for various aqueous reactions and processes.

In the pharmaceutical industry, 5-Chloro-2-hydroxybenzenesulfonic acid has been studied for its potential use as an intermediate in the synthesis of drugs. Recent research has focused on its role in the development of new therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry in 2021 explored the use of this compound as a building block for the synthesis of novel anti-inflammatory drugs. The researchers found that derivatives of 5-Chloro-2-hydroxybenzenesulfonic acid exhibited promising anti-inflammatory properties, making them potential candidates for further clinical investigation.

Beyond pharmaceuticals, 5-Chloro-2-hydroxybenzenesulfonic acid is also used in the dye industry. Its unique chemical structure allows it to be used as an intermediate in the synthesis of various dyes and pigments. A recent study published in the Dyes and Pigments journal highlighted the use of this compound in the development of new water-soluble dyes with enhanced color stability and lightfastness. The researchers demonstrated that derivatives of 5-Chloro-2-hydroxybenzenesulfonic acid could be used to create dyes with improved performance characteristics, making them suitable for use in textiles and other applications.

In addition to its applications in pharmaceuticals and dyes, 5-Chloro-2-hydroxybenzenesulfonic acid is also an important intermediate in the synthesis of other organic compounds. Its reactivity and functional groups make it a valuable starting material for a wide range of chemical reactions. For example, a study published in the Tetrahedron Letters journal in 2020 reported on the use of this compound in the synthesis of novel heterocyclic compounds with potential biological activity. The researchers found that derivatives of 5-Chloro-2-hydroxybenzenesulfonic acid could be efficiently converted into various heterocyclic structures, opening up new possibilities for drug discovery and materials science.

The environmental impact of 5-Chloro-2-hydroxybenzenesulfonic acid has also been a subject of recent research. A study published in the Environmental Science & Technology journal investigated the biodegradability and ecotoxicity of this compound. The results showed that while 5-Chloro-2-hydroxybenzenesulfonic acid is not highly toxic to aquatic organisms, it can persist in certain environmental conditions. Therefore, proper handling and disposal practices are essential to minimize any potential environmental impact.

In conclusion, 5-Chloro-2-hydroxybenzenesulfonic acid (CAS No. 2051-65-2) is a multifunctional compound with significant applications in pharmaceuticals, dyes, and chemical synthesis. Its unique chemical structure and reactivity make it a valuable intermediate for various industrial processes. Ongoing research continues to explore new applications and derivatives of this compound, further highlighting its importance in modern chemistry.